Stigmasta-3,5,24(28)-triene
Stigmasta-3,5,24(28)-triene
Brand Name:
Vulcanchem
CAS No.:
86709-50-4
VCID:
VC0149565
InChI:
InChI=1S/C29H46/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h7-8,10,13,20-21,24-27H,9,11-12,14-19H2,1-6H3/b22-7-/t21-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CC=C(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C
Molecular Formula:
C29H46
Molecular Weight:
394.7 g/mol
Stigmasta-3,5,24(28)-triene
CAS No.: 86709-50-4
Reference Standards
VCID: VC0149565
Molecular Formula: C29H46
Molecular Weight: 394.7 g/mol
Purity: >95%
| CAS No. | 86709-50-4 |
|---|---|
| Product Name | Stigmasta-3,5,24(28)-triene |
| Molecular Formula | C29H46 |
| Molecular Weight | 394.7 g/mol |
| IUPAC Name | (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(Z,2R)-5-propan-2-ylhept-5-en-2-yl]-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C29H46/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h7-8,10,13,20-21,24-27H,9,11-12,14-19H2,1-6H3/b22-7-/t21-,24+,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | HQVWPGFUTISUOF-KPNOVYMTSA-N |
| Isomeric SMILES | C/C=C(/CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC=C4)C)C)\C(C)C |
| SMILES | CC=C(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C |
| Canonical SMILES | CC=C(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC=C4)C)C)C(C)C |
| Purity | >95% |
| PubChem Compound | 6440789 |
| Last Modified | Nov 11 2021 |
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